Cas no 34112-90-8 (6-Chloro-2,2,7-trimethyl-2H-oxazolo3,2-apyrimidin-5(3H)-one)

• Product Name: 6-Chloro-2,2,7-trimethyl-2H-oxazolo3,2-apyrimidin-5(3H)-one
• CAS No: 34112-90-8
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 1462032
• PubChem ID: 189959
• Update Time: 2025-06-12

6-Chloro-2,2,7-trimethyl-2H-oxazolo3,2-apyrimidin-5(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3,3,7-trimethyl-2,3-dihydro-5H-[1,3]oxazolo[3,2-a]pyrimidin-5-one
• 6-chloro-3,3,7-trimethyl-2H-[1,3]oxazolo[3,2-a]pyrimidin-5-one
• 6-Chloro-2,3-dihydro-3,3,7-trimethyl5H-oxazolo(3,2-a)pyrimidin-5-one
• 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-a]pyrimidin-5(3H)-one
• 3-Chloro-4,9,9-trimethyl-7-oxa-1,5-diazabicyclo(4.3.0)nona-3,5-dien-2-one
• 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-a]pyrimidin-5(3H)-one; 6-Chloro-2,3-dihydro-3,3,7-trimethyl-5H-oxazolo[3,2-a]pyrimidin-5-one; 6-Chloro-2,3-dihydro-3,3,7-trimethyl-5H-oxazolo(3,2-a)pyrimidin-5-one
• DTXSID40187703
• 6-Chloro-3,3,7-trimethyl-2H-oxazolo[3,2-a]pyrimidin-5(3H)-one
• 34112-90-8
• 6-Chloro-2,2,7-trimethyl-2H-oxazolo3,2-apyrimidin-5(3H)-one

• Inchi： 1S/C9H11ClN2O2/c1-5-6(10)7(13)12-8(11-5)14-4-9(12,2)3/h4H2,1-3H3
• InChI Key： BDYPNWQFNIVNHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C2N(C1=O)C(C)(C)CO2

Computed Properties

• Exact Mass: 214.05103
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-Chloro-2,2,7-trimethyl-2H-oxazolo3,2-apyrimidin-5(3H)-one

Introduction to 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-apyrimidin-5(3H)-one (CAS No. 34112-90-8)

6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-apyrimidin-5(3H)-one, identified by its Chemical Abstracts Service (CAS) number 34112-90-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolo[3,2-a]pyrimidine class, a scaffold known for its broad biological activity and utility in drug development. The structural features of this molecule, particularly the presence of a chloro substituent and multiple alkyl groups, contribute to its unique chemical properties and potential pharmacological applications.

The significance of 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-apyrimidin-5(3H)-one lies in its versatility as a building block in synthetic chemistry. The oxazolo[3,2-a]pyrimidine core is a privileged structure in medicinal chemistry, frequently employed in the design of molecules targeting various biological pathways. The chloro group at the 6-position enhances the electrophilicity of the ring system, making it susceptible to nucleophilic substitution reactions, which are pivotal in the synthesis of more complex derivatives. Additionally, the trimethyl groups at the 2- and 7-positions contribute to steric stabilization and influence the electronic distribution within the molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxazolo[3,2-a]pyrimidine derivatives. These compounds have shown promise in several areas of medicine, including oncology, anti-inflammatory treatments, and antimicrobial applications. The structural motif is particularly interesting because it can mimic natural purine or pyrimidine bases, allowing it to interact with biological targets such as enzymes and receptors. This interaction is often modulated by subtle changes in the substituents attached to the heterocyclic core.

One of the most compelling aspects of 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-apyrimidin-5(3H)-one is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop molecules with enhanced binding affinity and selectivity for specific targets. For instance, modifications at the 6-chloro position can introduce new functional groups that improve solubility or metabolic stability. Similarly, alterations at the 2- and 7-methyl positions can fine-tune the electronic properties of the molecule, influencing its interactions with biological systems.

The pharmacological profile of 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-a]pyrimidin-5(3H)-one has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting how different substituents might affect the molecule's behavior within a biological context. These studies often involve molecular docking simulations to assess binding interactions with proteins such as kinases or transcription factors. Experimental validation follows these predictions through enzyme inhibition assays or cell-based assays to confirm biological activity.

Recent advances in synthetic methodologies have further expanded the utility of 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-a]pyrimidin-5(3H)-one as a starting material. Transition-metal-catalyzed reactions have enabled efficient functionalization of the heterocyclic ring under mild conditions. For example, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl or vinyl groups at strategic positions within the molecule. These transformations have opened up new avenues for creating structurally diverse derivatives while maintaining core pharmacological properties.

The role of 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-a]pyrimidin-5(3H)-one in drug discovery is further underscored by its presence in several clinical trials and preclinical studies. Researchers have synthesized analogs based on this scaffold with promising results in treating diseases such as cancer and inflammation-related disorders. The ability to modify key functional groups while retaining biological activity makes this compound a valuable asset for medicinal chemists seeking to develop next-generation therapeutics.

The future prospects for 6-Chloro-2,2,7-trimethyl-2H-oxazolo[3,2-a]pyrimidin-5(3H)-one are bright given its structural versatility and biological relevance. Continued exploration into its derivatives will likely uncover novel mechanisms of action and therapeutic applications. As synthetic techniques evolve and computational tools become more sophisticated，the potential for discovering new drugs based on this scaffold will only grow stronger.